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Compound of Interest

Compound Name: Tetradecane

CAS No.: 90622-46-1

Cat. No.: B7790310

Get Quote

Welcome to the Technical Support Center. This guide, prepared by our Senior Application

Scientists, provides in-depth information, troubleshooting protocols, and frequently asked

questions regarding the safe handling and incompatibility of tetradecane with strong oxidizing

agents. Our goal is to provide you with the expertise and validated procedures necessary to

ensure safety and experimental integrity.

Part 1: Frequently Asked Questions (FAQs) -
Foundational Knowledge
This section addresses the fundamental properties and hazards associated with tetradecane
and strong oxidizers.

Q1: What is n-tetradecane and what are its critical safety properties?
A: N-tetradecane (C₁₄H₃₀) is a straight-chain, saturated hydrocarbon, specifically an alkane,

that exists as a colorless liquid at room temperature.[1][2] As a saturated hydrocarbon, it is

generally considered chemically inert under standard conditions.[1] However, its physical

properties are critical for risk assessment in a laboratory setting. It is used as a nonpolar

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b7790310#bc-rfq
https://www.benchchem.com/product/b7790310/docs?utm_src=pdf-body#technical-support-center-tetradecane-strong-oxidizing-agents
https://www.benchchem.com/product/b7790310/docs?utm_src=pdf-body#technical-support-center-tetradecane-strong-oxidizing-agents
https://www.benchchem.com/product/b7790310/docs?utm_src=pdf-body#technical-support-center-tetradecane-strong-oxidizing-agents
https://www.benchchem.com/product/b7790310/docs?utm_src=pdf-body#technical-support-center-tetradecane-strong-oxidizing-agents
https://grokipedia.com/page/Tetradecane
https://pubchem.ncbi.nlm.nih.gov/compound/Tetradecane
https://grokipedia.com/page/Tetradecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


organic solvent, in fuel combustion modeling, and as a phase-change material for thermal

energy storage.[1]

Understanding its safety parameters is the first step in proper handling. While it must be

preheated to ignite, its vapors are heavier than air and can accumulate in low-lying areas,

posing a fire hazard if an ignition source is present.[1][3]

Table 1: Key Physical & Safety Properties of n-Tetradecane

Property Value Source

Molecular Formula C₁₄H₃₀ [2]

Molecular Weight 198.39 g/mol [1][2]

Boiling Point 252–254 °C (486-489 °F) [1][4][5]

Melting Point 5.5 °C (42 °F) [1][5]

Flash Point ~100 °C (212 °F) [1][6]

Autoignition Temp. 202 °C (396 °F) [1][2][4][7]

Vapor Density 6.83 (vs. air) [1][5][7]

Lower Explosive Limit 0.5% (V) [4][5]

NFPA 704 Rating
Health: 1, Flammability: 1,

Instability: 0
[2][3][6]

Q2: What constitutes a "strong oxidizing agent" in a laboratory
context?
A: A strong oxidizing agent is a substance that readily accepts electrons from other substances,

thereby oxidizing them.[8] In a laboratory setting, this means they can initiate or greatly

accelerate combustion in other materials, often without an external ignition source.[9] Strong

oxidizing agents can present significant fire and explosion hazards, especially when they come

into contact with organic compounds like tetradecane.[8][9][10]

Common examples encountered in research and development include:
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Halogens: Chlorine (Cl₂), Bromine (Br₂)

Peroxides: Hydrogen Peroxide (H₂O₂), Organic Peroxides

Nitrates & Nitric Acid: Ammonium Nitrate (NH₄NO₃), Nitric Acid (HNO₃)

Perchlorates & Perchloric Acid: Potassium Perchlorate (KClO₄), Perchloric Acid (HClO₄)

Permanganates: Potassium Permanganate (KMnO₄)

Chromates & Dichromates: Chromic Acid (H₂CrO₄), Sodium Dichromate (Na₂Cr₂O₇)

Q3: What is the chemical basis for the incompatibility between
tetradecane and strong oxidizers?
A: The incompatibility stems from a classic oxidation-reduction reaction. Tetradecane, as a

hydrocarbon, is a fuel source rich in electrons (stored in C-H and C-C bonds). A strong

oxidizing agent is, by definition, an electron-deficient species eager to accept electrons.[8]

While saturated alkanes like tetradecane are typically unreactive, they can be aggressively

oxidized by strong agents.[3][11] The reaction is highly exothermic, releasing a significant

amount of energy as heat. This heat can rapidly increase the reaction rate, leading to a

dangerous feedback loop known as a thermal runaway. The primary products of complete

combustion are carbon dioxide and water, but the immediate hazard is the uncontrolled release

of energy.[3][11] In some cases, initial contact can cause charring of the hydrocarbon, which is

then followed by the ignition of the remaining material.[3][5][11]

Part 2: Proactive Safety & Handling Protocols
This section provides guidance on preventing hazardous incidents through proper storage and

handling procedures.

Q4: How must I store tetradecane and strong oxidizing agents to
prevent accidental contact?
A: Proper segregation is the most critical principle for safe storage. Never store oxidizers and

flammable organic compounds like tetradecane in the same cabinet or in close proximity.[10]

[12][13]
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Causality: Storing incompatible chemicals together eliminates the primary safety barrier. A

simple container leak or spill could lead to accidental mixing, creating a significant fire or

explosion hazard.[13]

Storage Protocol Workflow
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Chemical Storage Protocol

Flammable Liquid (e.g., Tetradecane) Strong Oxidizer

Chemical Received

Consult Safety Data Sheet (SDS)
for Hazard Class

Store in Approved
Flammable Cabinet

Flammable

Store in Separate,
Dedicated Cabinet

Oxidizer

Segregate from Oxidizers,
Acids, and Bases

Use Secondary Containment
(e.g., Plastic Tub)

Keep Away from Wood,
Paper, and Organics
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Incompatible Spill Response Protocol

Spill Occurs

Alert Personnel
Restrict Access

Don Appropriate PPE
(Goggles, Gloves, FR Coat)

Eliminate Ignition Sources
(Sparks, Heat)

Increase Ventilation
(Chemical Fume Hood)

Contain Spill with
INERT Absorbent

(Vermiculite, Sand)

Carefully Collect Material
(Use Non-Sparking Tools)

Place in Labeled,
Sealed Waste Container

Decontaminate Area
(Soap & Water)

Request Hazardous
Waste Pickup

Click to download full resolution via product page

Caption: Step-by-step emergency protocol for managing a spill of incompatible chemicals.
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Detailed Steps:

Alert & Restrict: Immediately alert all personnel in the area and restrict access. [14]2.

Assess: If the spill is large or involves highly reactive materials, evacuate and call

emergency services immediately. [15]3. PPE: Don the appropriate PPE as outlined in Table

2. [14]4. Ventilate & De-energize: Increase ventilation by opening fume hood sashes.

[10]Eliminate all potential ignition sources. [7]5. Contain: Use an inert absorbent material

such as vermiculite, sand, or dry clay to dike and cover the spill. [7][10]Work from the outside

edges toward the center to prevent spreading. [14]6. Collect: Using non-sparking tools,

carefully scoop the absorbed material into a designated, compatible hazardous waste

container. [14]7. Decontaminate: Clean the spill surface with soap and a strong water

solution. [11]8. Dispose: Seal and label the waste container. Arrange for disposal through

your institution's environmental health and safety office. [7][14]

Q8: What are the correct first aid measures for exposure to
tetradecane?
A: Rapid response is key to minimizing harm. The following procedures should be followed

while seeking immediate professional medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open to ensure a thorough rinse. [6][11][15]* Skin Contact: Remove all

contaminated clothing. Wash the affected skin area thoroughly with soap and water. [6][11]

[15]* Inhalation: Move the affected person to fresh air immediately. [6][11]If breathing is

difficult, administer oxygen if you are trained to do so.

Ingestion:Do NOT induce vomiting. This is critical because tetradecane poses a serious

aspiration hazard. If swallowed, droplets can enter the lungs and cause severe chemical

pneumonia. [7]Have the person rinse their mouth with water and seek immediate medical

attention. [6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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